2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[1-ethyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H18N4O2S2/c1-3-21-14(12-4-6-13(23-2)7-5-12)10-19-17(21)25-11-15(22)20-16-18-8-9-24-16/h4-10H,3,11H2,1-2H3,(H,18,20,22)
• InChI Key: COLIWNJFYVTTBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)NC2=NC=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H18N4O2S2
• Molecular Weight: 374.5 g/mol

Description

2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a chemical compound that has been the focus of scientific research due to its potential use in the development of new drugs. The compound has shown promise in various studies for its ability to inhibit the growth of cancer cells and reduce inflammation.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has explored the synthesis of thiazoles and their derivatives, showcasing antimicrobial activities against bacterial and fungal isolates. For instance, a study by Wardkhan et al. (2008) delved into the synthesis of thiazole and its fused derivatives, revealing in vitro antimicrobial activity against Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan, Wagnat W., et al., 2008). Such studies contribute to the understanding of how thiazole derivatives can be utilized to combat microbial infections.

Anticancer Properties

Another avenue of research focuses on the cytotoxic activities of imidazole-thiazole derivatives against cancer cell lines. Ding et al. (2012) synthesized novel compounds based on imidazo[2,1-b]thiazole scaffolds, testing them for cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. They identified compounds with significant inhibitory effects, suggesting potential therapeutic applications in cancer treatment (Ding, H., et al., 2012).

Insecticidal and Antioxidant Applications

The compound's versatility extends to insecticidal and antioxidant research. Fadda et al. (2017) reported on the synthesis of heterocycles incorporating a thiadiazole moiety for assessing insecticidal activity against Spodoptera littoralis, highlighting the compound's potential in agricultural pest control (Fadda, A., et al., 2017). Additionally, the synthesis of lignan conjugates via cyclopropanation has been explored for their antimicrobial and antioxidant studies, underscoring the compound's potential in enhancing oxidative stress resistance (Raghavendra, K., et al., 2016).